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Compound of Interest

Compound Name:
1-(Chloromethoxy)-2-fluoro-3-

methylbenzene

Cat. No.: B13216044

Get Quote

Executive Summary
1-(Chloromethoxy)-2-fluoro-3-methylbenzene (CAS 1692195-37-1) is a specialized

electrophilic alkylating agent used primarily in medicinal chemistry and organic synthesis.[1]

Structurally, it is the chloromethyl ether derivative of 2-fluoro-3-methylphenol.[1] Unlike its

benzyl chloride analog (1-(chloromethyl)-2-fluoro-3-methylbenzene, CAS 647037-27-2), this

compound features an oxygen atom linking the chloromethyl group to the aromatic ring (

), imparting significantly higher reactivity due to the alpha-chloroether functionality.[1]

This intermediate is critical for introducing the (2-fluoro-3-methylphenoxy)methyl moiety into

target molecules, a strategy often employed to modify lipophilicity, construct prodrug scaffolds

(e.g., phosphonooxymethyl ethers), or synthesize specific receptor modulators where the

phenoxymethyl ether linkage acts as a bioisostere.[1]

Key Technical Data:

CAS Number: 1692195-37-1[1]
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Formula: C

H

ClFO

Molecular Weight: 174.60 g/mol [1]

SMILES:CC1=C(F)C(OCCl)=CC=C1

Synonyms: Chloromethyl 2-fluoro-3-methylphenyl ether; 2-Fluoro-3-methylphenol

chloromethyl ether.[1]

Chemical Identity & Physicochemical Properties
The compound is an alpha-haloether, a class of compounds known for their high

electrophilicity.[1] The chlorine atom is activated by the adjacent oxygen, making it susceptible

to rapid nucleophilic displacement or hydrolysis.[1]

Property Value Note

Appearance Colorless to pale yellow oil

Typically generated in situ or

used immediately due to

instability.[1]

Boiling Point ~220°C (Predicted)

Likely to decompose before

boiling at atm pressure.[1]

Distill under high vacuum only.

Density ~1.2 g/cm³ (Predicted) Denser than water.[1]

Solubility DCM, THF, Toluene, Et2O
Reacts violently with

water/alcohols.[1]

Reactivity High

Hydrolyzes rapidly to 2-fluoro-

3-methylphenol, formaldehyde,

and HCl.[1]

Structural Distinction
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It is imperative to distinguish this compound from its structural isomer:

Target Compound (CAS 1692195-37-1):

(Chloromethyl ether).[1] Used for

-alkylation to install a phenoxymethyl group.[1]

Isomer (CAS 647037-27-2):

(Benzyl chloride).[1] Used to install a benzyl group.[1][2]

Synthesis & Manufacturing Protocols
Due to the high reactivity and potential carcinogenicity of chloromethyl ethers, this compound is

often synthesized in situ or in small batches.[1] The standard industrial route involves the

chloromethylation of the parent phenol.[1]

Core Synthesis Pathway
Reagents: 2-Fluoro-3-methylphenol, Paraformaldehyde, Hydrogen Chloride (gas), Calcium

Chloride (drying agent).[1] Solvent: Dichloromethane (DCM) or Chloroform.[1]

Step-by-Step Protocol
Preparation: Charge a flame-dried reaction vessel with 2-fluoro-3-methylphenol (1.0 eq) and

Paraformaldehyde (1.2 eq) in anhydrous DCM (0.5 M concentration).

Chlorination: Cool the mixture to 0°C. Bubble dry HCl gas slowly through the suspension for

2–4 hours. The paraformaldehyde will depolymerize and react, clearing the suspension.[1]

Mechanistic Insight: The HCl protonates the formaldehyde (formed from

paraformaldehyde), generating a reactive oxonium species that attacks the phenolic

oxygen (or vice versa, via hemiacetal intermediate) to form the chloromethyl ether.[1]

Work-up (Critical):

Stop HCl flow.[1]
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Decant the solution from any aqueous layer (water is a byproduct).[1]

Dry the organic layer immediately over anhydrous CaCl

or MgSO

for 1 hour.[1]

Note: Do not perform an aqueous wash (bicarb/brine), as the product will hydrolyze

instantly.[1]

Isolation: Filter the drying agent and concentrate the filtrate under reduced pressure at low

temperature (<30°C).

Storage: Use immediately. If storage is necessary, keep at -20°C under Argon over molecular

sieves.[1]

Synthesis Diagram

2-Fluoro-3-methylphenol
(Precursor)

Hemiacetal
Intermediate

 Addition

Paraformaldehyde + HCl(g)
(DCM, 0°C)

1-(Chloromethoxy)-2-fluoro-3-methylbenzene
(CAS 1692195-37-1) Substitution

H2O (Removed by CaCl2)

 Elimination

Click to download full resolution via product page

Figure 1: Synthesis of 1-(Chloromethoxy)-2-fluoro-3-methylbenzene via HCl-mediated

chloromethylation.

Reactivity & Applications
The primary utility of CAS 1692195-37-1 is as a "soft" alkylating agent.[1] The oxygen atom

stabilizes the carbocation character at the methylene carbon, making it highly reactive toward

nucleophiles (amines, carboxylates, alcohols).[1]

Key Applications
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Prodrug Synthesis: Used to synthesize phosphonooxymethyl ethers or acyloxymethyl ethers.

[1] The chloromethyl ether reacts with a drug's functional group (e.g., an amine or hydroxyl)

to create a linkage that is metabolically labile, releasing the active parent drug and the

harmless phenol byproduct in vivo.[1]

Phenoxymethyl Linkers: Used in medicinal chemistry to link the 2-fluoro-3-methylphenyl

motif to a core scaffold (e.g., a heterocycle) via a methylene bridge.[1] This specific

substitution pattern (2-F, 3-Me) is often explored to optimize metabolic stability (blocking

metabolic soft spots) or enhance binding affinity.[1]

Reactivity Workflow

Nucleophilic Substitution Pathways

1-(Chloromethoxy)-2-fluoro-3-methylbenzene
(Electrophile)

N-((2-fluoro-3-methylphenoxy)methyl)amine
(Linker Installation)

 SN2 Reaction

Acyloxymethyl Ether
(Prodrug Moiety)

 SN2 Reaction

Secondary Amine (R2NH)
+ Base (e.g., DIPEA)

Carboxylic Acid (RCOOH)
+ Base (e.g., Cs2CO3)

Click to download full resolution via product page

Figure 2: Reactivity profile showing nucleophilic displacement pathways for linker installation

and prodrug synthesis.

Safety & Handling (Critical)
Hazard Class: Alkylating Agent / Suspected Carcinogen.[1] Chloromethyl ethers (e.g., MOM-Cl,

BOM-Cl) are notorious for their carcinogenicity (specifically lung cancer) due to their ability to

alkylate DNA.[1] While specific toxicological data for this derivative may be sparse, it must be

handled with the same rigor as Bis(chloromethyl)ether.[1]

Engineering Controls: All operations must be performed in a certified chemical fume hood.
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PPE: Double nitrile gloves, lab coat, and safety glasses.[1] A full-face respirator is

recommended if working outside a hood (not advised).[1]

Decontamination: Quench all glassware and spills with a solution of ammonium hydroxide or

methanolic ammonia.[1] This converts the reactive chloride into a less toxic amine/acetal.[1]

Waste: Dispose of as hazardous halogenated organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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